Cas no 2167264-55-1 (1-(pyridin-2-yl)bicyclo2.1.1hexane-5-carboxylic acid)

• Product Name: 1-(pyridin-2-yl)bicyclo2.1.1hexane-5-carboxylic acid
• CAS No: 2167264-55-1
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 4787133
• PubChem ID: 132372780
• Update Time: 2025-10-31

1-(pyridin-2-yl)bicyclo2.1.1hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.1.1]hexane-5-carboxylic acid, 1-(2-pyridinyl)-
• 1-(pyridin-2-yl)bicyclo2.1.1hexane-5-carboxylic acid

• Inchi： 1S/C12H13NO2/c14-11(15)10-8-4-5-12(10,7-8)9-3-1-2-6-13-9/h1-3,6,8,10H,4-5,7H2,(H,14,15)
• InChI Key： WAODLADIHHUPAI-UHFFFAOYSA-N
• SMILES： C12(C3=NC=CC=C3)CC(C1C(O)=O)CC2

Additional information on 1-(pyridin-2-yl)bicyclo2.1.1hexane-5-carboxylic acid

Research Brief on 1-(pyridin-2-yl)bicyclo[2.1.1]hexane-5-carboxylic acid (CAS: 2167264-55-1)

1-(pyridin-2-yl)bicyclo[2.1.1]hexane-5-carboxylic acid (CAS: 2167264-55-1) is a novel bicyclic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential as a drug candidate.

The compound features a bicyclo[2.1.1]hexane scaffold, which is a rigid and compact structure that can confer enhanced binding affinity and selectivity to biological targets. The presence of a pyridin-2-yl moiety and a carboxylic acid functional group further enhances its potential for interactions with proteins and enzymes, making it a promising candidate for drug development.

Recent studies have focused on the synthesis of 1-(pyridin-2-yl)bicyclo[2.1.1]hexane-5-carboxylic acid and its derivatives. A key advancement in this area is the development of efficient synthetic routes that allow for the scalable production of the compound with high purity and yield. These methods often involve multi-step reactions, including cycloaddition and functional group transformations, to achieve the desired bicyclic structure.

In terms of biological activity, preliminary studies have shown that 1-(pyridin-2-yl)bicyclo[2.1.1]hexane-5-carboxylic acid exhibits promising inhibitory effects against specific enzymes and receptors implicated in various diseases. For instance, it has been reported to modulate the activity of certain kinases and G protein-coupled receptors (GPCRs), which are critical targets in oncology and inflammatory diseases. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological properties.

The potential therapeutic applications of this compound are broad, ranging from anti-cancer agents to treatments for neurological disorders. Its unique structure and functional groups make it a versatile scaffold for further chemical modifications, enabling the development of derivatives with improved potency, selectivity, and pharmacokinetic profiles. Researchers are also exploring its use as a molecular probe to study biological pathways and identify new drug targets.

In conclusion, 1-(pyridin-2-yl)bicyclo[2.1.1]hexane-5-carboxylic acid represents an exciting area of research in chemical biology and medicinal chemistry. Its synthesis, biological activity, and therapeutic potential are subjects of ongoing investigation, with the aim of translating these findings into clinically relevant applications. Future studies will likely focus on optimizing its properties and advancing it through preclinical and clinical development.